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Compound of Interest

Compound Name: 3-Methylcyclopentanol

Cat. No.: B093247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the stereoisomers of 3-
methylcyclopentanol, a chiral alcohol with applications in organic synthesis and as a building

block for complex molecules. Due to the presence of two stereocenters, 3-
methylcyclopentanol exists as four distinct stereoisomers. Understanding the spatial

arrangement and physicochemical properties of each isomer is critical for applications in

stereoselective synthesis and the development of stereochemically pure active pharmaceutical

ingredients.

Stereoisomerism and Structure of 3-
Methylcyclopentanol
3-Methylcyclopentanol possesses two chiral centers at carbon 1 (C1), bearing the hydroxyl

group, and carbon 3 (C3), bearing the methyl group. This leads to the existence of 22 = 4

possible stereoisomers. These isomers can be categorized into two pairs of enantiomers,

which are also diastereomers of each other. The relative orientation of the hydroxyl and methyl

groups on the cyclopentane ring defines them as either cis or trans.

Cis Isomers: The hydroxyl and methyl groups are on the same side of the cyclopentane ring.

The cis configuration exists as a pair of enantiomers: (1R,3S)-3-methylcyclopentanol and

(1S,3R)-3-methylcyclopentanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b093247?utm_src=pdf-interest
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/product/b093247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trans Isomers: The hydroxyl and methyl groups are on opposite sides of the cyclopentane

ring. The trans configuration also exists as a pair of enantiomers: (1R,3R)-3-
methylcyclopentanol and (1S,3S)-3-methylcyclopentanol.[1][2]

The relationship between these four stereoisomers is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b093247?utm_src=pdf-body-img
https://www.benchchem.com/product/b093247?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1R_3S_-3-methylcyclopentan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1R_3S_-3-methylcyclopentan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1S_3S_-3-Methylcyclopentan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1S_3S_-3-Methylcyclopentan-1-ol
https://www.benchchem.com/product/b093247#stereoisomers-of-3-methylcyclopentanol-and-their-structures
https://www.benchchem.com/product/b093247#stereoisomers-of-3-methylcyclopentanol-and-their-structures
https://www.benchchem.com/product/b093247#stereoisomers-of-3-methylcyclopentanol-and-their-structures
https://www.benchchem.com/product/b093247#stereoisomers-of-3-methylcyclopentanol-and-their-structures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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